Cas no 1617-70-5 (Lupenone)

Lupenone is a lupine type triterpenoid isolated from Musa basjoo Lupenone has various pharmacological activities, including anti-inflammatory, antiviral, antidiabetic, anticancer, improving Chagas disease without major toxicity

Lupenone structure

Product Name:Lupenone

CAS No:1617-70-5

Molecular Formula:C₃₀H₄₈O

Molecular Weight:424.7015

MDL:MFCD00083578

CID:160173

PubChem ID:323075

Lupenone Properties

Names and Identifiers

- Lup-20(29)-en-3-one
- LUPANONE
- LUPENONE
- 18-LUPEN-3-ONE
- [ "" ]
- -en-3-one
- Lup-20(29)
- Aids082905
- Aids-082905
- LUPENONE(RG)
- Lupa-20(30)-ene-3-one
- 5α-Lup-20(29)-en-3-one
- lupeone
- BIDF1010
- BDBM50241944
- AK112312
- ST24047508
- C16990
- A883058
- (1R,3aR,5aR,5bR,7aR,11aR,11bR,13aR,13bR)-3a,5a,5b,8,8,11a-hexamethyl-1-prop-1-en-2-yl-2,3,4,5,6,7,7a,10,11,11b,12,13,13a,13b-tetradecahydro-1H-cyclopenta[a]chrysen-9-one
- NSC 281807
- SCHEMBL1224027
- AC-35031
- (1R,3aR,5aR,5bR,7aR,11aR,11bR,13aR,13bR)-1-isopropenyl-3a,5a,5b,8,8,11a-hexamethyl-2,3,4,5,6,7,7a,10,11,11b,12,13,13a,13b-tetradecahydro-1H-cyclopenta[a]chrysen-9-one
- (1S,3aR,5aR,5bR,7aR,11aR,11bR,13aR,13bR)-1-Isopropyl-3a,5a,5b,8,8,11a-hexamethyl-1,2,3,3a,4,5,5a,5b,6,7,7a,8,11a,11b,12,13,13a,13b-octadecahydro-9H-cyclopenta[a]chrysen-9-one
- CHEBI:67823
- 1617-70-5
- CHEMBL486393
- Q27136299
- (1R,3aR,4S,5aR,5bR,7aR,11aR,11bR,13aR,13bR)-1-Isopropenyl-3a,5a,5b,8,8,11a-hexamethyl-eicosahydro-cyclopenta[a]chrysen-9-one
- AKOS016009444
- MFCD00083578
- HY-N2590
- Lup-20(30)-en-3-one
- CS-0022942
- AS-78715
- BAA61770
- 3a,5a,5b,8,8,11a-hexamethyl-1-prop-1-en-2-yl-2,3,4,5,6,7,7a,10,11,11b,12,13,13a,13b-tetradecahydro-1H-cyclopenta[a]chrysen-9-one
- GRBHNQFQFHLCHO-UHFFFAOYSA-N
- NSC-281807
- NSC281807
- AKOS032948334
- DTXSID90936586
- Lupen-3-one
- ConMedNP.2239
- Dataset-S1.162
- (1R,3aR,5aR,5bR,7aR,11aR,11bR,13aR,13bR)-3a,5a,5b,8,8,11a-hexamethyl-1-prop-1-en-2-yl-2,3,4,5,6,7,7a,10,11,11b,12,13,13a,13b-tetradecahydro-1H-cyclopenta(a)chrysen-9-one
- Lup-20(29)-en-3-one; Lup-20(30)-en-3-one
- DA-75157
- GRBHNQFQFHLCHO-BHMAJAPKSA-N
- Lupenone
- +Expand
- MDL： MFCD00083578
- InChIKey： GRBHNQFQFHLCHO-BHMAJAPKSA-N
- Inchi： 1S/C30H48O/c1-19(2)20-11-14-27(5)17-18-29(7)21(25(20)27)9-10-23-28(6)15-13-24(31)26(3,4)22(28)12-16-30(23,29)8/h20-23,25H,1,9-18H2,2-8H3/t20-,21+,22-,23+,25+,27+,28-,29+,30+/m0/s1
- SMILES： O=C1C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]([H])(C1(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@]1(C([H])([H])[H])[C@]2([H])C([H])([H])C([H])([H])[C@]2([H])[C@@]3([H])[C@]([H])(C(=C([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]12C([H])([H])[H]

Computed Properties

Exact Mass: 424.370516g/mol
Surface Charge: 0
XLogP3: 9.6
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 424.370516g/mol
Monoisotopic Mass: 424.370516g/mol
Topological Polar Surface Area: 17.1Å²
Heavy Atom Count: 31
Complexity: 807
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 424.7

Experimental Properties

LogP: 8.23300
PSA: 17.07000
Boiling Point: 485.7℃ at 760 mmHg
Melting Point: 165-167°C
Vapor Pressure: 0.0±1.2 mmHg at 25°C
Flash Point: 201.6±15.1 °C
Color/Form: Powder
Density: 1.0±0.1 g/cm3

Lupenone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P001W9Y-1mg	LUPENONE	1617-70-5	98%	1mg	$113.00	2024-06-20
A2B Chem LLC	AA87686-1mg	Lupenone	1617-70-5	≥98.0%	1mg	$56.00
Aaron	AR001WIA-5mg	LUPENONE	1617-70-5	98%	5mg	$80.00
abcr	AB166433-50 mg	Lupenone; 95%	1617-70-5		50 mg	€184.60	2023-07-20
Apollo Scientific	BIDF1010-50mg	Lupenone	1617-70-5		50mg	£470.00	2024-05-23
ChemFaces	CFN99681-10mg	Lupenone	1617-70-5	>=98%	10mg	$178
ChemScence	CS-0022942-5mg	Lupenone	1617-70-5	≥98.0%	5mg	$343.0	2022-04-27
DC Chemicals	DCY-102-20 mg	Lupenone	1617-70-5	>98%, Standard References Grade	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	D964297-5mg	LUPENONE	1617-70-5	98+%	5mg	$515	2022-09-08
MedChemExpress	HY-N2590-5mg	Lupenone	1617-70-5	99.74%	5mg	￥1700	2024-07-23

Lupenone Suppliers

WU HAN TIAN ZHI Biotechnology Co., Ltd.

Audited Supplier

(CAS:1617-70-5)

MR./MRS.:ZHANG XIAO JIE

Phone:18607107848

Email:2056216494@qq.com

Chengdu Biopurify Phytochemicals Ltd.

Audited Supplier

(CAS:1617-70-5)

MR./MRS.:HE DAN DAN

Phone:15928576055

Email:sales@biopurify.com

Nanjing Bencao Yikang Biotechnology Co., Ltd

Audited Supplier

(CAS:1617-70-5)

MR./MRS.:WANG XIAN SHENG

Phone:18362932668

Email:522593521@qq.com

CHENG DOU RUI FEN SI DE DAN Biotechnology Co., Ltd.

Audited Supplier

(CAS:1617-70-5)

MR./MRS.:WANG HONG XIA

Phone:18981717076

Email:2355253619@qq.com

BioBioPha

Audited Supplier

(CAS:1617-70-5)

MR./MRS.:ZHENG JING LI

Phone:18788556290

Email:sales@mail.biobiopha.com

NanJingqingYunbiologologyicaltecjnco，LTD

Audited Supplier

(CAS:1617-70-5)

MR./MRS.:WANG JING LI

Phone:15251745733

Email:477691608@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:1617-70-5)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Lupenone Related Literature

1. 3-Oxolup-20(29)-en-30-al, a new lupane from Gymnosporia emarginata(Celastraceae)

Dharmassree B. T. Wijeratne,Vijaya Kumar,M. Uvais S. Sultanbawa J. Chem. Soc. Perkin Trans. 1 1981 2724
2. 544. The chemistry of the triterpenes. Part XII. The action of formic acid on lupeol

T. R. Ames,G. S. Davy,T. G. Halsall,E. R. H. Jones J. Chem. Soc. 1952 2868
3. Structures of four new oxygenated lupanes from Pleurostylia opposita(Celastraceae)

Anura P. Dantanarayana,N. Savitri Kumar,M. Uvais S. Sultanbawa,Sinnathamby Balasubramaniam J. Chem. Soc. Perkin Trans. 1 1981 2717
4. Index pages

Nat. Prod. Rep. 1994 11 I1
5. 145. The ultraviolet absorption of isolated ethylenic bonds

P. S. Ellington,G. D. Meakins J. Chem. Soc. 1960 697
6. 951. Infrared spectra of natural products. Part VI. The characterization of equatorial and axial 3-hydroxyl groups in triterpenoids

I. L. Allsop,A. R. H. Cole,D. E. White,R. L. S. Willix J. Chem. Soc. 1956 4868
7. The chemistry of the triterpenes and related compounds. Part XXIII. The structure of taraxasterol, ψ-taraxasterol (heterolupeol), and lupenol-I

T. R. Ames,J. L. Beton,A. Bowers,T. G. Halsall,E. R. H. Jones J. Chem. Soc. 1954 1905
8. Pharmacological activities of natural triterpenoids and their therapeutic implications

Petr Dzubak,Marian Hajduch,David Vydra,Alica Hustova,Miroslav Kvasnica,David Biedermann,Lenka Markova,Milan Urban,Jan Sarek Nat. Prod. Rep. 2006 23 394
9. Triterpenoids

R. B. Boar Nat. Prod. Rep. 1984 1 53
10. 98. The chemistry of the triterpenes. Part VII. An interrelationship between the lupeol and the β-amyrin series. Elucidation of the structure of lupeol

T. R. Ames,T. G. Halsall,E. R. H. Jones J. Chem. Soc. 1951 450

Related Categories

1617-70-5 (Lupenone) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:1617-70-5)Lupenone

Purity:99%/99%/99%/99%/99%

Quantity:10mg/5mg/25mg/50mg/100mg

Price($):261.0/174.0/443.0/618.0/873.0

Wuhan ChemNorm Biotech Co.,Ltd.

(CAS:1617-70-5)Lupenone

Purity:>98%

Quantity:5mg,10mg ,20mg ,50mg ,100mg,or customized

Price($):price inquiry